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Compound of Interest

Compound Name: Methyl cis-10-heptadecenoate

Cat. No.: B150077 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of methyl cis-10-heptadecenoate, a fatty

acid methyl ester (FAME). Adherence to these procedures is critical for maintaining a safe

laboratory environment and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle methyl cis-10-heptadecenoate
with appropriate care. Although not classified as a hazardous substance, good industrial

hygiene practices should always be observed.

Ventilation: Always handle methyl cis-10-heptadecenoate in a well-ventilated area to

minimize inhalation of any potential vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE to prevent skin and eye

contact. This includes chemical-resistant gloves, safety goggles, and a lab coat. For

situations with a risk of splashing, a face shield is recommended.

Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use non-

sparking tools when handling containers.
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While specific quantitative disposal limits for methyl cis-10-heptadecenoate are not

prominently established due to its non-hazardous classification, the following table summarizes

its key chemical and physical properties relevant to handling and storage.

Property Value

CAS Number 75190-82-8

Molecular Formula C₁₈H₃₄O₂

Molecular Weight 282.46 g/mol

Form Liquid

Storage Temperature -20°C

Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for the safe disposal of methyl cis-10-
heptadecenoate from a laboratory setting. This process is designed to comply with general

laboratory safety standards and environmental regulations.

Experimental Workflow: Disposal of Methyl cis-10-
heptadecenoate
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1. Preparation

2. Waste Collection

3. Accidental Spill Cleanup

4. Temporary Storage

5. Final Disposal

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Obtain a designated, labeled, and
non-reactive waste container.

Carefully transfer the waste
methyl cis-10-heptadecenoate

into the container.

Do not mix with other
incompatible waste streams.

Absorb spill with inert material
(e.g., sand, vermiculite).

If spill occurs

Seal the waste container tightly.

Collect absorbed material in a
separate, sealed container.

Store in a cool, dry, and
well-ventilated area, away from

ignition sources.

Arrange for pickup by a
licensed chemical waste disposal service.

Follow all institutional and
local regulations for disposal.

Click to download full resolution via product page

Caption: Disposal workflow for methyl cis-10-heptadecenoate.
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Detailed Methodologies
Preparation and Segregation:

Before handling, review the Safety Data Sheet (SDS) for methyl cis-10-heptadecenoate.

Equip yourself with the necessary PPE, including nitrile or butyl rubber gloves, safety

goggles, and a lab coat.

Designate a specific, properly labeled, and chemically compatible waste container for the

collection of methyl cis-10-heptadecenoate. The container should be sealable and in

good condition.

Waste Collection:

Carefully transfer the waste chemical into the designated container. Avoid splashing.

Ensure that the waste is not mixed with other chemical waste streams unless compatibility

has been verified. In general, it is best practice to keep different chemical wastes

segregated.

Handling Spills and Contaminated Materials:

In the event of a spill, absorb the liquid with a non-combustible, inert material such as

sand, diatomite, or a universal binder.

Collect the contaminated absorbent material using non-sparking tools and place it in a

separate, sealable container for disposal.

Rags or other materials soaked with methyl cis-10-heptadecenoate should be stored in

an approved safety disposal container to prevent the risk of spontaneous combustion.[1]

Temporary Storage:

Securely seal the waste container.

Store the container in a designated, cool, dry, and well-ventilated area, away from direct

sunlight, heat, and other ignition sources. The storage area should be clearly marked as a
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chemical waste storage area.

Final Disposal:

Disposal must be conducted in accordance with all applicable federal, state, and local

environmental regulations.[2]

Do not pour the waste down the drain or dispose of it with general laboratory trash.[2][3]

Arrange for the collection of the chemical waste by your institution's environmental health

and safety (EHS) department or a licensed chemical waste disposal contractor.

By following these procedures, laboratory professionals can ensure the safe handling and

proper disposal of methyl cis-10-heptadecenoate, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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